Cas no 179123-10-5 (Pyrido[2,3-b]pyrazin-3(4H)-one,2-(1-methylethyl)-)

• Product Name: Pyrido[2,3-b]pyrazin-3(4H)-one,2-(1-methylethyl)-
• CAS No: 179123-10-5
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 113104
• PubChem ID: 45115755
• Update Time: 2025-04-18

Pyrido[2,3-b]pyrazin-3(4H)-one,2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-b]pyrazin-3(4H)-one,2-(1-methylethyl)-
• 2-(1-METHYLETHYL)PYRIDO[2,3-B]PYRAZIN-3(4H)-ONE
• 2-propan-2-yl-4H-pyrido[2,3-b]pyrazin-3-one
• Pyrido[2,3-b]pyrazin-3(4H)-one, 2-(1-methylethyl)- (9CI)
• 2-Isopropylpyrido[2,3-b]pyrazin-3(4H)-one
• 2-isopropyl-4h-pyrido[2,3-b]pyrazine-3-one
• 179123-10-5
• 2-(Propan-2-yl)pyrido[2,3-b]pyrazin-3(4H)-one
• pyrido[2,3-b]pyrazin-3(4h)-one, 2-(1-methylethyl)-
• Pyrido[2,3-b]pyrazin-3(4H)-one,2-(1-methylethyl)-(9ci)
• DTXSID70668338

• Inchi： 1S/C10H11N3O/c1-6(2)8-10(14)13-9-7(12-8)4-3-5-11-9/h3-6H,1-2H3,(H,11,13,14)
• InChI Key： CVPGOWOKJNBKBZ-UHFFFAOYSA-N
• SMILES： O=C1C(C(C)C)=NC2C=CC=NC=2N1

Computed Properties

• Exact Mass: 189.09033
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.35